Cas no 1016706-00-5 (3-[(2-Fluorophenyl)methyl]azetidine)

• Product Name: 3-[(2-Fluorophenyl)methyl]azetidine
• CAS No: 1016706-00-5
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• MDL: MFCD09813620
• CID: 4675913
• PubChem ID: 20112297
• Update Time: 2025-06-14

3-[(2-Fluorophenyl)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(2-FLUOROPHENYL)METHYL]AZETIDINE
• 3-[(2-Fluorophenyl)methyl]azetidine

• MDL： MFCD09813620
• Inchi： 1S/C10H12FN/c11-10-4-2-1-3-9(10)5-8-6-12-7-8/h1-4,8,12H,5-7H2
• InChI Key： IBXYIHGRRZWWSP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.9
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-[(2-Fluorophenyl)methyl]azetidine

Recent Advances in the Study of 3-[(2-Fluorophenyl)methyl]azetidine (CAS: 1016706-00-5) in Chemical Biology and Pharmaceutical Research

The compound 3-[(2-Fluorophenyl)methyl]azetidine (CAS: 1016706-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This azetidine derivative, characterized by its unique fluorophenyl substitution, has been the subject of multiple studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. Recent literature highlights its role as a versatile scaffold in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

One of the key areas of investigation has been the synthesis and optimization of 3-[(2-Fluorophenyl)methyl]azetidine. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of palladium-catalyzed cross-coupling and reductive amination, achieving a scalable process suitable for industrial applications. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug development pipelines.

In terms of biological activity, recent preclinical studies have demonstrated that 3-[(2-Fluorophenyl)methyl]azetidine exhibits promising binding affinity for serotonin and dopamine receptors. A study conducted by a team at the University of Cambridge revealed that this compound acts as a partial agonist at the 5-HT1A receptor, suggesting potential applications in the treatment of anxiety and depression. Furthermore, molecular docking simulations have indicated that the fluorophenyl group plays a critical role in receptor interaction, providing insights for further structural modifications.

Another significant development is the exploration of 3-[(2-Fluorophenyl)methyl]azetidine as a building block for proteolysis-targeting chimeras (PROTACs). A 2024 paper in ACS Chemical Biology reported the successful incorporation of this azetidine derivative into a PROTAC designed to target the androgen receptor. The resulting molecule showed enhanced cellular permeability and improved degradation efficiency compared to traditional PROTAC designs, highlighting the compound's utility in next-generation therapeutic modalities.

Safety and pharmacokinetic profiling of 3-[(2-Fluorophenyl)methyl]azetidine have also been subjects of recent investigation. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study published in Drug Metabolism and Disposition indicated favorable pharmacokinetic properties, including good oral bioavailability and moderate plasma protein binding. However, researchers noted the need for further optimization to reduce hepatic metabolism, which currently limits the compound's half-life in vivo.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering various derivatives and formulations. Notably, a major pharmaceutical company has included 3-[(2-Fluorophenyl)methyl]azetidine in their pipeline for neurodegenerative disease therapeutics, with Phase I clinical trials expected to begin in late 2024.

In conclusion, recent research on 3-[(2-Fluorophenyl)methyl]azetidine (CAS: 1016706-00-5) demonstrates its growing importance in medicinal chemistry and drug development. The compound's versatile nature, combined with recent synthetic and biological breakthroughs, positions it as a valuable scaffold for future therapeutic agents. Continued research efforts are expected to further elucidate its potential applications and optimize its pharmacological profile for clinical use.